N-benzyl-2,6-dichloro-N,4-dimethylnicotinamide

• IUPAC Name: N-benzyl-2,6-dichloro-N,4-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C15H14Cl2N2O/c1-10-8-12(16)18-14(17)13(10)15(20)19(2)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key: BZEGVTCFWGSIKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)N(C)CC2=CC=CC=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O
• Molecular Weight: 309.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-benzyl-2,6-dichloro-N,4-dimethylnicotinamide often involves the preparation of N-benzyl-1,4-dihydronicotinamides with specific substituents to investigate their reactivity towards activated carbonyl compounds. For example, compounds with 2-methyl, 6-methyl, and 2,6-dimethyl substituents have been prepared to study their enhanced reactivities, highlighting the influence of steric and electronic effects of methyl groups on reaction rates (Takeda, Ohta, & Hirobe, 1987).

Molecular Structure Analysis

The molecular structure of related compounds can be determined using various spectroscopic techniques, including IR, 1H NMR, EI-MS, and elemental analysis, which confirm the structure of synthesized compounds and their interactions with biomolecules, such as the selective molecular recognition for nucleotides in aqueous solutions (Gao, Cai, Qi, & Wang, 2003).

Chemical Reactions and Properties

The chemical reactions and properties of compounds in this class can be quite diverse. For instance, the reaction of N-benzyl-1,4-dihydronicotinamides with hexachloroacetone and the investigation of their reaction rates provide insights into the steric and electronic effects influencing these rates. Such studies contribute to a deeper understanding of the chemical behavior of these compounds (Takeda, Ohta, & Hirobe, 1987).

Physical Properties Analysis

The physical properties, such as phase transitions and vibrations, can be studied through differential scanning calorimetry, dilatometric, and dielectric characteristics, revealing important information about the compounds' states and transitions under various conditions (Bator et al., 2011).

Chemical Properties Analysis

Investigations into the chemical properties of these compounds often focus on their reactivity and interactions with other molecules. For example, the synthesis route of 2-Chloro-N,N-dimethylnicotinamide, an important synthesis intermediate, demonstrates the advantages of novel synthetic methods in producing high-purity products efficiently (Du Xiao-hua, 2013).